Cas no 62567-85-5 (Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]-)
![Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]- structure](https://www.kuujia.com/scimg/cas/62567-85-5x500.png)
62567-85-5 structure
Product name:Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]-
Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]-
- N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]acetamide
- 62567-85-5
- DTXSID00487473
-
- Inchi: InChI=1S/C29H23ClN2O/c1-21(33)32-27-18-17-25(19-26(27)30)29(20-31,24-15-9-4-10-16-24)28(22-11-5-2-6-12-22)23-13-7-3-8-14-23/h2-19,28H,1H3,(H,32,33)
- InChI Key: OZWKZYNLPGDQTM-UHFFFAOYSA-N
- SMILES: CC(=O)NC1=C(C=C(C=C1)C(C#N)(C2=CC=CC=C2)C(C3=CC=CC=C3)C4=CC=CC=C4)Cl
Computed Properties
- Exact Mass: 450.15009
- Monoisotopic Mass: 450.1498911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9Ų
- XLogP3: 6.3
Experimental Properties
- PSA: 52.89
Acetamide, N-[2-chloro-4-(1-cyano-1,2,2-triphenylethyl)phenyl]- Related Literature
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María Ventura,Carmen Ramírez de Arellano,Marta E. G. Mosquera,Gerardo Jiménez,Tomás Cuenca Dalton Trans., 2011,40, 5728-5733
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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